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Compound of Interest

Compound Name: 3-Nitrophthalic acid

Cat. No.: B027452

Application Notes and Protocols for 3-
Nitrophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 3-Nitrophthalic acid. The information is compiled to ensure the safety of laboratory
personnel and the integrity of experimental procedures.

Chemical and Physical Properties

3-Nitrophthalic acid is a yellow crystalline solid.[1] It is an important intermediate in the
synthesis of various organic compounds, including dyes, pigments, and pharmaceuticals.[1]
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Property Value Reference
Chemical Formula CsHsNOs [1]
Molecular Weight 211.13 g/mol [2][3]
Off-white to light yellow
Appearance )
crystalline powder
Melting Point 213 - 216 °C (415.4 - 420.8 °F)
Soluble in hot water, methanol,
ethanol. Slightly soluble in
Solubility ether. Insoluble in chloroform,
carbon tetrachloride, carbon
disulfide, benzene.
- Stable under normal
Stability

temperatures and pressures.

Safety and Hazard Information

3-Nitrophthalic acid is classified as a hazardous substance and requires careful handling.
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Hazard Statement

GHS Classification

Precautionary
Reference
Statement

H315: Causes skin

irritation

Skin Irritation

(Category 2)

P264: Wash skin
thoroughly after
handling. P280: Wear
protective gloves.
P302 + P352: IF ON
SKIN: Wash with
plenty of soap and
water. P332 + P313: If
skin irritation occurs:
Get medical
advice/attention.
P362: Take off
contaminated clothing
and wash before

reuse.

H318: Causes serious

eye damage

Serious Eye Damage

(Category 1)

P280: Wear eye
protection/face
protection. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P310:
Immediately call a
POISON CENTER or

doctor/physician.

H335: May cause

respiratory irritation

Specific target organ
toxicity — single
exposure (Category

3), Respiratory system

P261: Avoid breathing
dust. P271: Use only
outdoors or in a well-
ventilated area. P304
+ P340: IF INHALED:
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Remove person to
fresh air and keep
comfortable for
breathing. P312: Call
a POISON CENTER
or doctor/physician if
you feel unwell. P403
+ P233: Store in a
well-ventilated place.
Keep container tightly

closed.

Incompatibilities: Strong oxidizing agents, strong bases, strong acids/alkalis, and strong

reducing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz).

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling and storage of 3-

Nitrophthalic acid.
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Emergency Procedures

Click to download full resolution via product page
Caption: Workflow for Safe Handling and Storage of 3-Nitrophthalic Acid.

Experimental Protocols

Protocol for Handling and Dispensing Solid 3-
Nitrophthalic Acid

e Preparation:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a well-ventilated area, preferably within a chemical fume hood.
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o Wear appropriate Personal Protective Equipment (PPE): safety goggles, chemical-
resistant gloves (e.g., nitrile), and a lab coat.

e Dispensing:

o To avoid generating dust, handle the solid carefully. Use a spatula or scoop for transferring
the powder.

o If weighing, do so in a tared, sealed container to the extent possible.
o Close the main container tightly immediately after use.
e Cleanup:

o Clean any spills immediately by sweeping or vacuuming the material into a suitable
container for disposal. Avoid creating dust.

o Wipe the work surface with a damp cloth.

o Wash hands thoroughly with soap and water after handling.

Protocol for Preparing a Solution of 3-Nitrophthalic Acid

e Preparation:
o Follow all safety precautions outlined in Protocol 4.1.

o Select a solvent in which 3-Nitrophthalic acid is soluble (e.g., hot water, methanol,
ethanol).

e Procedure:
o In a clean, dry flask or beaker of appropriate size, add the desired volume of solvent.
o While stirring the solvent, slowly add the pre-weighed 3-Nitrophthalic acid.

o If necessary, gently heat the solution on a hot plate with stirring to aid dissolution. Be
aware of the solvent's flash point and use appropriate heating methods (e.g., a water bath
for flammable solvents).
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o Once dissolved, allow the solution to cool to the desired temperature before use.

Example Experimental Protocol: Synthesis of 3-
Nitrophthalic Anhydride

This protocol is adapted from a literature procedure and should be performed with appropriate
safety measures.

» Materials:
o 3-Nitrophthalic acid (1 mole, 211 g)
o Acetic anhydride (2 moles, 205 g, 190 cc)
o Round-bottomed flask (300 cc) with reflux condenser
o Porcelain dish (15 cm)
o Mortar and pestle
o Suction filtration apparatus
o Alcohol-free ether

e Procedure:

o

In the round-bottomed flask, combine 3-Nitrophthalic acid and acetic anhydride.

o Heat the mixture to a gentle boil until the acid is completely dissolved, and then continue
heating for an additional ten minutes.

o In a fume hood, pour the hot mixture into the porcelain dish and allow it to cool.
o Grind the resulting crystal mass in a mortar and filter by suction.

o Wash the crystals in the mortar with 150 cc of alcohol-free ether and filter again. Repeat
the wash.
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o Air-dry the product for a short time, then dry to a constant weight at 105°C.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Wash clothing before reuse.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Never give anything by mouth to an unconscious person. Get medical aid. Do
NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.

o Spills: Clean up spills immediately, observing precautions in the Protective Equipment
section. Sweep up, then place into a suitable container for disposal. Avoid generating dusty
conditions and provide ventilation.

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers tightly closed when not in use. Store locked up.

» Disposal: Dispose of waste and unused product in accordance with local, state, and federal
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 3-
Nitrophthalic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027452#safe-handling-and-storage-procedures-for-3-
nitrophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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